Cas no 1192570-32-3 (2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine)

• Product Name: 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine
• CAS No: 1192570-32-3
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5167244
• Update Time: 2025-05-24

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyrimidin-5-yl)-2-morpholinoethanamine
• 2-(2-methyl-pyrimidin-5-yl)-2-morpholin-4-yl-ethylamine
• 4-Morpholineethanamine, β-(2-methyl-5-pyrimidinyl)-
• 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine

• Inchi： 1S/C11H18N4O/c1-9-13-7-10(8-14-9)11(6-12)15-2-4-16-5-3-15/h7-8,11H,2-6,12H2,1H3
• InChI Key： WCYBAQSGDZTVKR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1=CN=C(C)N=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: -0.8
• Topological Polar Surface Area: 64.3

Additional information on 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine

Research Brief on 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3): Recent Advances and Applications

2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and morpholine moieties, has been explored for its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have highlighted its relevance in the development of kinase inhibitors, particularly those targeting cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the pyrimidine ring, followed by a reductive amination to attach the morpholine moiety. This method achieved an overall yield of 65%, significantly higher than previous protocols. The compound's structural features, including its basic amine and heterocyclic components, make it a versatile scaffold for further derivatization in drug design.

In terms of biological activity, 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine has shown promise as a building block for PI3K/mTOR inhibitors. A 2022 study in ACS Chemical Biology demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against PI3Kγ, a kinase implicated in tumor microenvironment modulation. The morpholine group was critical for binding to the kinase's affinity pocket, while the pyrimidine ring contributed to hydrophobic interactions. These findings suggest potential applications in oncology, particularly for cancers with dysregulated PI3K signaling pathways.

Beyond oncology, recent research has explored the compound's utility in central nervous system (CNS) drug discovery. A 2023 preprint in BioRxiv reported that 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine derivatives could cross the blood-brain barrier (BBB) and modulate serotonin receptors, indicating potential for treating neuropsychiatric disorders. The study employed in silico modeling to predict BBB permeability, followed by in vivo validation in rodent models. These results open new avenues for repurposing this scaffold in neuroscience applications.

From a safety and pharmacokinetic perspective, recent toxicology studies have provided valuable data. A 2023 report in Chemical Research in Toxicology evaluated the acute and subchronic toxicity of 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine in preclinical models. The compound showed a favorable safety profile at therapeutic doses, with no significant hepatotoxicity or cardiotoxicity observed. However, researchers noted the need for further studies on long-term exposure effects, particularly regarding potential off-target kinase interactions.

In conclusion, 2-(2-Methylpyrimidin-5-yl)-2-morpholinoethanamine (CAS: 1192570-32-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent advances in its synthesis have improved accessibility, while biological studies have expanded its potential uses from oncology to CNS disorders. Future research directions may include the development of more selective derivatives and combination therapies leveraging this versatile molecular framework. The compound's unique structural features and demonstrated biological activity position it as a valuable asset in ongoing drug discovery efforts.